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Compound of Interest

Compound Name: Bromofluoromethane

Cat. No.: B051070 Get Quote

This guide provides essential safety information, troubleshooting procedures, and frequently

asked questions for researchers, scientists, and drug development professionals working with

bromofluoromethane gas.

Frequently Asked Questions (FAQs)
Q1: What is bromofluoromethane and what are its primary hazards?

Bromofluoromethane (CH₂BrF) is a colorless gas with a faint, sweetish odor.[1] It is a

halogenated hydrocarbon used in the synthesis of pharmaceuticals and other chemicals.[2][3]

The primary hazards associated with bromofluoromethane are:

Gas Under Pressure: It is supplied in cylinders as a compressed gas and may explode if

heated.[4][5]

Flammability: It is an extremely flammable gas.[4]

Health Hazards: Bromofluoromethane is harmful if inhaled and may be fatal if swallowed or

in contact with skin.[5] It can also cause skin and serious eye irritation, and may cause

respiratory irritation.[5]

Q2: What are the immediate first aid procedures for bromofluoromethane exposure?

Immediate medical attention is crucial in case of exposure.
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Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.

Consult a physician.[4][6]

Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with

plenty of soap and water. Seek immediate medical help.[6][7]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[4][6]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician immediately.[4][6]

Q3: What personal protective equipment (PPE) is required when handling

bromofluoromethane gas?

Appropriate PPE is mandatory to ensure safety.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.

Skin Protection: Use chemical-impermeable gloves and wear fire/flame resistant and

impervious clothing.[6]

Respiratory Protection: Use a full-face respirator if exposure limits are exceeded or if

irritation is experienced.[6] In case of inadequate ventilation, wear respiratory protection.[6]

[7]

Footwear: Safety shoes are recommended when handling heavy gas cylinders.

Q4: How should bromofluoromethane gas cylinders be stored?

Proper storage is critical to prevent accidents.

Store in a cool, dry, and well-ventilated area.[5][7]

Keep containers tightly closed and secured upright to prevent falling.

Protect cylinders from physical damage and direct sunlight.[5][8]
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Do not expose cylinders to temperatures exceeding 50°C (122°F).[5]

Store away from incompatible materials, such as strong bases and reducing agents.[9]

Q5: What should I do in case of a bromofluoromethane gas leak?

In the event of a leak, follow these emergency procedures:

Evacuate all personnel to a safe area, upwind of the leak.[6][7]

Ensure adequate ventilation.

Remove all sources of ignition.[6][7]

If it is safe to do so, attempt to stop the leak.

Wear appropriate PPE, including respiratory protection.[6][7]

Prevent the gas from entering drains or sewers.[6][7]

Q6: Are there established occupational exposure limits for bromofluoromethane?

Currently, there are no established official occupational exposure limit values such as Time-

Weighted Average (TWA) or Short-Term Exposure Limit (STEL) for bromofluoromethane from

major regulatory bodies. Given its potential health hazards, it is crucial to handle it in a well-

ventilated area, preferably within a fume hood, and to use appropriate personal protective

equipment to minimize any potential exposure.[7]
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Problem Possible Cause(s) Solution(s)

I smell a faint, sweetish odor in

the lab.

Gas leak from the cylinder,

tubing, or experimental setup.

1. Do not attempt to identify

the source of the leak without

proper PPE. 2. Immediately

evacuate the area. 3. Follow

the emergency procedures for

a gas leak. 4. Once the area is

safe, perform a leak test on the

cylinder and all connections

using a soap solution.

The pressure gauge on the

bromofluoromethane cylinder

is falling unexpectedly.

A significant gas leak in the

system.

1. Immediately close the main

valve on the gas cylinder. 2.

Evacuate the area and follow

emergency procedures. 3.

Ventilate the area thoroughly

before re-entering. 4. Check all

connections for tightness and

integrity before resuming work.

I experience dizziness or

lightheadedness while working

with bromofluoromethane.

Inhalation of

bromofluoromethane gas due

to inadequate ventilation or a

leak.

1. Immediately move to fresh

air. 2. Seek medical attention.

3. Inform your supervisor or

safety officer. 4. Do not re-

enter the area until it has been

declared safe.

Skin or eye contact with

bromofluoromethane has

occurred.

Accidental splash or exposure

to a gas leak.

1. For skin contact,

immediately remove

contaminated clothing and

wash the affected area with

soap and water for at least 15

minutes. Seek immediate

medical help.[6][7] 2. For eye

contact, immediately flush with

plenty of water for at least 15

minutes, lifting the upper and
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lower eyelids. Consult a

physician.[4]

Quantitative Data
Property Value

Molecular Formula CH₂BrF

Molecular Weight 112.93 g/mol [2]

Appearance Colorless gas[2]

Odor Faint, sweetish odor[1]

Boiling Point 19 °C (66 °F; 292 K)[2]

Occupational Exposure Limits No data available

Experimental Protocols
Cylinder Connection and Leak Testing Protocol

Preparation:

Ensure the gas cylinder is securely strapped or chained in an upright position in a well-

ventilated area.

Verify that the cylinder contains bromofluoromethane by checking the label.

Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

Regulator Installation:

Select a regulator compatible with bromofluoromethane and ensure the threads are

clean and undamaged.

With the cylinder valve closed, attach the regulator to the cylinder outlet.

Tighten the connection using the appropriate wrench. Do not overtighten.
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Leak Testing:

Ensure the regulator outlet valve is closed.

Slowly open the main cylinder valve.

Apply a soap solution to the connection between the regulator and the cylinder.

Observe for the formation of bubbles, which indicates a leak.

If a leak is detected, close the main cylinder valve immediately. Depressurize the regulator,

retighten the connection, and retest.

If the leak persists, do not use the cylinder. Contact your gas supplier.

System Purging (if required):

Connect the experimental apparatus to the regulator outlet.

Follow your specific lab procedure for purging the system to remove atmospheric gases.
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Caption: Safe Handling Workflow for Bromofluoromethane Gas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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